![molecular formula C20H21N3O2 B6416870 2-[1-(3-methoxybenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole CAS No. 887884-13-1](/img/structure/B6416870.png)
2-[1-(3-methoxybenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(3-methoxybenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole (MBP) is a heterocyclic compound that has been studied for its potential applications in various scientific research fields. It has been used for various purposes including as a fluorophore, a fluorescent dye, a photosensitizer, and a photo-crosslinker. MBP is a highly versatile compound that has potential applications in the fields of biochemistry, cell biology, and pharmacology.
Scientific Research Applications
Antibacterial Activity
This compound has been studied for its potential antibacterial activity . A study found that one of the compounds in the same family showed antibacterial effect against Staphylococcus aureus . This suggests that the compound could be further explored for its potential use in the development of new antimicrobial drugs .
Antifungal Activity
The compound has also been evaluated for its antifungal activity . While the results showed moderate antifungal activity, it indicates that the compound could be further optimized or used in combination with other antifungal agents to enhance its efficacy .
Enzyme Inhibition
N-substituted benzotriazoles, which are structurally similar to the compound , have been found to exhibit excellent binding affinities to a range of proteins . This suggests that the compound could potentially be used as an enzyme inhibitor in various biological processes .
Alzheimer’s Disease Treatment
N-benzylpiperidine benzisoxazole derivatives, which share a similar structure with the compound, are known to be selective inhibitors of the enzyme acetylcholinesterase (AChE) . This enzyme is targeted in the treatment of Alzheimer’s disease , suggesting a potential application of the compound in this area.
Antipsychotic Medication
The compound is an important intermediate product in the synthesis of paliperidone , which is the primary active metabolite of the older antipsychotic risperidone . This indicates that the compound could be used in the production of antipsychotic medications.
Antihypertensive Agents
Piperidines, which are part of the compound’s structure, are common building blocks in natural products and therapeutic agents . Some of them act as antihypertensive agents , suggesting a potential application of the compound in the treatment of high blood pressure.
Analgesic Agents
Isoxazole derivatives, which share a similar structure with the compound, have been found to exhibit analgesic activity . This suggests that the compound could potentially be used in the development of pain relief medications .
Anticancer Agents
Isoxazole derivatives have also been found to exhibit anticancer activity . This suggests that the compound could potentially be used in the development of new anticancer drugs .
Future Directions
The future directions for “2-[1-(3-methoxybenzoyl)piperidin-4-yl]-1H-1,3-benzodiazole” could involve further exploration of its potential biological properties and applications in scientific research and industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Further studies could also focus on the discovery and biological evaluation of potential drugs containing piperidine moiety .
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazole derivatives, have been found to interact with a variety of biological targets . These targets often include enzymes, receptors, and proteins that play crucial roles in various biochemical pathways.
Mode of Action
It’s worth noting that benzimidazole derivatives, which share a similar structure, often function as competitive inhibitors of their target enzymes . They bind to the active site of the enzyme, preventing the natural substrate from binding and thus inhibiting the enzyme’s function.
Biochemical Pathways
Benzimidazole derivatives have been found to impact a wide range of biochemical pathways . These can include pathways related to cell division, protein synthesis, and various metabolic processes.
Pharmacokinetics
Similar compounds have been found to have good oral bioavailability . The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of any functional groups that might facilitate or hinder its absorption.
Result of Action
Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include factors such as temperature, pH, and the presence of other compounds or substances that might interact with the compound . Additionally, the compound’s action can be influenced by the specific biological environment in which it is acting, including the type of cells or tissues and the presence of any enzymes or proteins that might interact with the compound.
properties
IUPAC Name |
[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-25-16-6-4-5-15(13-16)20(24)23-11-9-14(10-12-23)19-21-17-7-2-3-8-18(17)22-19/h2-8,13-14H,9-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOYFOZHORRPGTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCC(CC2)C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(3-methoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.